O-Des[2-aminoethyl]-O-carboxymethyl-dehydroamlodipine

Specification

• CAS No.: 113994-45-9
• Molecular Formula: C20H20ClNO7
• Molecular Weight: 421.8 g/mol
• IUPAC Name: 2-[[4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methylpyridin-2-yl]methoxy]acetic acid
• Standard InChI: InChI=1S/C20H20ClNO7/c1-4-29-20(26)18-14(9-28-10-15(23)24)22-11(2)16(19(25)27-3)17(18)12-7-5-6-8-13(12)21/h5-8H,4,9-10H2,1-3H3,(H,23,24)
• Standard InChI Key: WYLSEDHKQJBUIA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=C(N=C1COCC(=O)O)C)C(=O)OC)C2=CC=CC=C2Cl
• Canonical SMILES: CCOC(=O)C1=C(C(=C(N=C1COCC(=O)O)C)C(=O)OC)C2=CC=CC=C2Cl

Introduction

Chemical Structure and Properties

O-Des[2-aminoethyl]-O-carboxymethyl-dehydroamlodipine possesses a complex chemical structure derived from its parent compound amlodipine. Its formal chemical name is 2-[(carboxymethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-3,5-pyridinedicarboxylic acid, 3-ethyl 5-methyl ester.

Chemical Identification

The compound can be identified through several chemical parameters as presented in Table 1:

Table 1: Chemical Identification Parameters

Parameter	Value
CAS Number	113994-45-9
Molecular Formula	C20H20ClNO7
Molecular Weight (Free form)	421.8 g/mol
Molecular Weight (HCl salt)	458.29 g/mol
SMILES Notation	O=C(C1=C(C2=C(Cl)C=CC=C2)C(C(OCC)=O)=C(COCC(O)=O)N=C1C)OC

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Structural Features

The compound retains the core pyridine structure of dehydroamlodipine but lacks the 2-aminoethyl group found in amlodipine. Instead, it contains a carboxymethyl group, which significantly alters its physicochemical properties and biological activity compared to the parent compound.

Physical and Chemical Characteristics

O-Des[2-aminoethyl]-O-carboxymethyl-dehydroamlodipine exhibits specific physical and chemical properties that are important for its handling, analysis, and understanding of its biological behavior.

Physical Properties

The compound is typically supplied as a solid with high purity standards (≥95% as determined by HPLC). Its solubility profile indicates good dissolution in various organic solvents, making it suitable for laboratory manipulations and analytical procedures.

Table 2: Physical Properties

Property	Description
Physical State	Solid
Purity	≥95%
Solubility	Soluble in methanol, DMSO, and acetonitrile
Storage Temperature	-20°C
Stability	≥4 years when properly stored

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Metabolism and Pharmacology

Relationship to Amlodipine

O-Des[2-aminoethyl]-O-carboxymethyl-dehydroamlodipine is a major metabolite of amlodipine, formed through metabolic transformation in the human body. Amlodipine itself is a long-acting calcium channel blocker commonly used in the treatment of hypertension and angina.

Analytical Methods

Detection and Quantification

Advanced analytical techniques are employed for the detection and quantification of O-Des[2-aminoethyl]-O-carboxymethyl-dehydroamlodipine in biological samples. Liquid chromatography coupled with mass spectrometry (LC-MS/MS) has been validated for the simultaneous determination of amlodipine and its major metabolites in human plasma.

Analytical Challenges

The analysis of this metabolite in complex matrices presents challenges that require sophisticated analytical approaches. Both data-independent acquisition (DIA) and data-dependent acquisition (DDA) strategies have been employed in mass spectrometry, with DIA showing higher detection rates for complex environmental samples.

Supplier	Catalog Number	Quantity	Price (if available)
Cayman Chemical	35213	Variable	Not specified
LGC Standards	TRC-D289482	Neat	Not specified
Nordic Biosite	154-35213-500	500 µg	Not specified
GLPBio	GC49428	Not specified	Not specified
Aladdin Scientific	O344591-5mg	5 mg	$753.90
Pharmaffiliates	PA 01 0491007	Not specified	Not specified

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Amount	Concentration	Volume Required
1 mg	1 mM	2.3708 mL
5 mg	1 mM	11.854 mL
10 mg	1 mM	23.7079 mL
1 mg	5 mM	0.4742 mL
5 mg	5 mM	2.3708 mL
10 mg	5 mM	4.7416 mL
1 mg	10 mM	0.2371 mL
5 mg	10 mM	1.1854 mL
10 mg	10 mM	2.3708 mL

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Research Applications

Pharmacokinetic Studies

The primary research application for O-Des[2-aminoethyl]-O-carboxymethyl-dehydroamlodipine is in pharmacokinetic studies of amlodipine. It serves as an important biomarker for monitoring amlodipine metabolism in patients undergoing antihypertensive therapy.

The compound is used as a reference standard in the development and validation of analytical methods for detecting amlodipine metabolites in biological samples.

Metabolite Profiling

In pharmaceutical research, this compound is utilized for comprehensive metabolite profiling studies to better understand the biotransformation pathways of amlodipine and related dihydropyridine calcium channel blockers.